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Compound of Interest

Compound Name: 2-Fluoro-3-methylpyridine

Cat. No.: B030981

An In-depth Technical Guide to the Boiling Point of 2-Fluoro-3-methylpyridine

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Fluoro-3-methylpyridine, also known as 2-fluoro-3-picoline, is a critical building block in the
synthesis of pharmaceuticals and agrochemicals.[1] Its unique substitution pattern, featuring
both a fluorine atom and a methyl group on the pyridine ring, imparts specific physicochemical
properties that are pivotal for its reactivity and application in complex organic synthesis.[2] A
thorough understanding of its physical properties, particularly its boiling point, is fundamental
for its purification, handling, and scale-up in synthetic processes. This guide provides a
comprehensive analysis of the boiling point of 2-Fluoro-3-methylpyridine, including a review
of reported values, factors influencing this property, and a standardized protocol for its
experimental determination.

Physicochemical Properties of 2-Fluoro-3-
methylpyridine

2-Fluoro-3-methylpyridine is a colorless to light yellow liquid at room temperature.[2] The
presence of the electronegative fluorine atom and the electron-donating methyl group on the
pyridine ring influences its chemical and physical behavior.
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Property Value Source(s)
Molecular Formula CeHeFN [11[3]
Molecular Weight 111.12 g/mol [1][3]
Appearance Clear, colorless to yellow liquid  [1][2]
Density 1.098 g/mL at 25 °C [11[4115]
Refractive Index n20/D 1.476 [1][4]15]
Flash Point 48 °C

CAS Number 2369-18-8 [1][3]

Analysis of the Boiling Point of 2-Fluoro-3-
methylpyridine

A review of various chemical suppliers and databases reveals a range of reported boiling points
for 2-Fluoro-3-methylpyridine. This variation is not uncommon for organic compounds and
can be attributed to differences in experimental conditions and sample purity.

Reported Boiling Point (°C) Source(s)
154-155 °C [1](4](5]
151 °C

148-150 °C [6]
145-147 °C [2]

The observed range of 145-155 °C highlights the importance of precise experimental
determination and reporting of the conditions under which the boiling point was measured,
most notably the atmospheric pressure.

Factors Influencing Boiling Point
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The boiling point of a substance is the temperature at which its vapor pressure equals the
pressure surrounding the liquid, and the liquid changes into a vapor. Several molecular factors
influence this property:

 Intermolecular Forces: The strength of intermolecular forces (van der Waals forces, dipole-
dipole interactions, and hydrogen bonding) is the primary determinant of a compound's
boiling point. For 2-Fluoro-3-methylpyridine, dipole-dipole interactions due to the polar C-F
bond and the pyridine ring's nitrogen atom are significant.

e Molecular Weight: Generally, as the molecular weight of a compound increases, the strength
of London dispersion forces (a type of van der Waals force) increases, leading to a higher
boiling point.

» Molecular Shape: The shape of a molecule affects its ability to pack closely together. More
compact, spherical molecules have smaller surface areas for intermolecular contact and thus
lower boiling points compared to more linear isomers.

o Substituent Effects: The nature and position of substituents on an aromatic ring can
significantly alter the boiling point. The fluorine atom in 2-Fluoro-3-methylpyridine is highly
electronegative, creating a strong dipole moment. The methyl group is a weak electron-
donating group. The interplay of these substituents influences the overall polarity and
intermolecular interactions of the molecule.

The following diagram illustrates the logical flow of factors affecting the boiling point
determination:
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Caption: Factors influencing the observed boiling point.

Standardized Protocol for Boiling Point
Determination

To ensure accurate and reproducible results, a standardized method for determining the boiling
point should be employed. The following protocol is based on the distillation method, which is
suitable for the quantity of material typically handled in a research or drug development setting.

Materials and Equipment

e 2-Fluoro-3-methylpyridine (sample)
» Round-bottom flask

« Distillation head with a condenser

e Thermometer (calibrated)

o Heating mantle with a stirrer
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3-methylpyridine-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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